Cas no 2419-94-5 (N-Boc-L-glutamic acid)

N-Boc-L-glutamic acid Properties

Names and Identifiers

• BOC-L-Glutamic acid
• Boc-Glu-OH
• N-(tert-Butoxycarbonyl)-L-glutamic Acid
• N-Boc-L-glutamic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioic acid
• BOC-L-Glu-OH
• Boc-Glu-COOH
• Boc-Val-OH
• N-BOC-L-Glu
• (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioic acid
• n-tert-butoxycarbonyl-l-glutamic acid
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)PENTANEDIOIC ACID
• EN300-208567
• AKOS015924133
• Q-101679
• (TERT-BUTOXYCARBONYL)-L-GLUTAMIC ACID
• CS-W002169
• 2-(tert-butoxycarbonylamino)pentanedioic acid
• n-(tert-butoxycarbonyl)glutamic acid
• AKOS010397337
• CHEMBL86706
• AS-12733
• J-300092
• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-
• MFCD00037297
• tert-butoxycarbonyl-l-glutamic acid
• N-ALPHA-T-BUTYLOXYCARBONYL-L-GLUTAMIC ACID
• B2177
• 2419-94-5
• HY-W002169
• N-.alpha.-(tert-Butoxycarbonyl)-L-Glutamic acid
• DTXSID40369224
• AM81694
• M03281
• BocGlu
• boc-glutamic acid
• Boc-L-Glu
• SCHEMBL1324835
• Boc-Glu-OH, >=98.0% (T)
• (2S)-2-[(tert-butoxycarbonyl)amino]pentanedioic acid
• +Expand

• MDL： MFCD00037297
• InChIKey： AQTUACKQXJNHFQ-LURJTMIESA-N
• Inchi： 1S/C10H17NO6/c1-10(2,3)17-9(16)11-6(8(14)15)4-5-7(12)13/h6H,4-5H2,1-3H3,(H,11,16)(H,12,13)(H,14,15)/t6-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(O)=O)CCC(O)=O)=O)C
• BRN： 2418563

Computed Properties

• Exact Mass: 247.105587g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 247.105587g/mol
• Monoisotopic Mass: 247.105587g/mol
• Topological Polar Surface Area: 113Ų
• Heavy Atom Count: 17
• Complexity: 306
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.22000
• PSA: 112.93000
• Refractive Index: -15 ° (C=1, MeOH)
• Boiling Point: 435.9℃ at 760 mmHg
• Melting Point: ~110 °C (dec.)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 217.4℃
• Color/Form: , not determined
• Solubility: Not determined
• Specific Rotation: -15 º (c=1, CH30H)
• Optical Activity: [α]20/D −14.5±2°, c = 1% in methanol
• Density: 1.2868 (rough estimate)

N-Boc-L-glutamic acid Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

N-Boc-L-glutamic acid Customs Data

• HS CODE：29241990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters